Cas no 2228541-69-1 (2-(Hydrazinylmethyl)-5-methoxypyridine)

• Product Name: 2-(Hydrazinylmethyl)-5-methoxypyridine
• CAS No: 2228541-69-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6274222
• PubChem ID: 165704648
• Update Time: 2025-06-23

2-(Hydrazinylmethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2228541-69-1
• 2-(hydrazinylmethyl)-5-methoxypyridine
• EN300-1814224
• 2-(Hydrazinylmethyl)-5-methoxypyridine

• Inchi： 1S/C7H11N3O/c1-11-7-3-2-6(4-10-8)9-5-7/h2-3,5,10H,4,8H2,1H3
• InChI Key： GBGFNJRYGBSGDZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1)CNN

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.2Ų

Additional information on 2-(Hydrazinylmethyl)-5-methoxypyridine

Introduction to 2-(Hydrazinylmethyl)-5-methoxypyridine (CAS No: 2228541-69-1)

2-(Hydrazinylmethyl)-5-methoxypyridine, identified by its Chemical Abstracts Service (CAS) number 2228541-69-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule features a pyridine core substituted with a hydrazinylmethyl group at the 2-position and a methoxy group at the 5-position. Its unique structural attributes make it a valuable intermediate in synthesizing various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The compound's pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in biologically active pharmaceuticals. The presence of both the hydrazinylmethyl and methoxy functional groups introduces versatile reactivity, enabling further chemical modifications that can fine-tune pharmacological properties. This dual functionality has garnered interest from researchers exploring novel therapeutic agents, as it allows for the construction of complex molecular architectures with potential therapeutic benefits.

In recent years, there has been growing attention on pyridine derivatives as pharmacophores in drug development. The hydrazinylmethyl moiety, in particular, has been implicated in the synthesis of compounds with anti-inflammatory and neuroprotective effects. Studies have demonstrated that such derivatives can interact with specific enzymatic targets, modulating pathways involved in disease progression. For instance, modifications of the pyridine ring have been associated with enhanced binding affinity to receptors and enzymes relevant to neurological disorders such as Alzheimer's and Parkinson's diseases.

The methoxy group at the 5-position of 2-(Hydrazinylmethyl)-5-methoxypyridine further contributes to its chemical diversity, enabling further derivatization through etherification or nucleophilic substitution reactions. This flexibility is particularly advantageous in medicinal chemistry, where subtle structural alterations can significantly impact biological activity. Researchers have leveraged this property to develop analogs with improved pharmacokinetic profiles, including enhanced solubility and reduced toxicity.

Recent advancements in computational chemistry have accelerated the discovery of novel derivatives of 2-(Hydrazinylmethyl)-5-methoxypyridine. Molecular modeling techniques have been employed to predict binding interactions between this compound and biological targets, providing insights into its potential therapeutic applications. These simulations have guided the design of optimized analogs with improved efficacy and selectivity. For example, virtual screening has identified derivatives with enhanced affinity for specific enzymes implicated in inflammatory responses, suggesting their utility in treating chronic inflammatory conditions.

The synthesis of 2-(Hydrazinylmethyl)-5-methoxypyridine involves multi-step organic reactions that highlight its synthetic accessibility. Key synthetic routes include condensation reactions between hydrazine derivatives and appropriately substituted pyridines, followed by methoxylation at the desired position. Advances in catalytic methods have streamlined these processes, improving yield and purity. Such synthetic developments are crucial for large-scale production, ensuring that researchers have access to sufficient quantities of high-quality material for preclinical and clinical studies.

Preclinical studies on derivatives of 2-(Hydrazinylmethyl)-5-methoxypyridine have revealed promising results in models of neurological disorders. For instance, certain analogs have demonstrated neuroprotective effects by inhibiting oxidative stress and excitotoxicity pathways. These findings have spurred interest in exploring the compound's potential as a lead molecule for drug development. Additionally, its ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) therapies.

The compound's structural features also make it a valuable tool in understanding drug-receptor interactions at a molecular level. By studying how modifications to the hydrazinylmethyl and methoxy groups influence biological activity, researchers can gain insights into structure-activity relationships (SAR). This knowledge is pivotal for designing next-generation drugs with improved therapeutic profiles. Furthermore, its role as a scaffold for library compounds has been exploited in high-throughput screening campaigns aimed at identifying novel bioactive molecules.

In conclusion,2-(Hydrazinylmethyl)-5-methoxypyridine (CAS No: 2228541-69-1) represents a compelling compound in pharmaceutical research due to its unique structural features and versatile reactivity. Its potential applications span multiple therapeutic areas, particularly neurological and inflammatory disorders. Ongoing studies continue to uncover new derivatives with enhanced efficacy and selectivity, reinforcing its significance as a key intermediate in drug discovery efforts.